2-fluoro-N-(5-fluoro-9-oxo-9H-xanthen-3-yl)benzamide

• IUPAC Name: 2-fluoro-N-(5-fluoro-9-oxoxanthen-3-yl)benzamide
• InChI: InChI=1S/C20H11F2NO3/c21-15-6-2-1-4-12(15)20(25)23-11-8-9-13-17(10-11)26-19-14(18(13)24)5-3-7-16(19)22/h1-10H,(H,23,25)
• InChI Key: GBCSFHXTPVGSRR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC3=C(C=C2)C(=O)C4=C(O3)C(=CC=C4)F)F
• Molecular Formula: C20H11F2NO3
• Molecular Weight: 351.3 g/mol
• CAS No.: 886168-66-7

Description

2-fluoro-N-(5-fluoro-9-oxo-9H-xanthen-3-yl)benzamide is a useful research compound. Its molecular formula is C20H11F2NO3 and its molecular weight is 351.309. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

A study highlighted the antitumor efficacy of a synthetic benzamide derivative, MS-27-275, demonstrating its capability to inhibit histone deacetylase (HDA) and cause hyperacetylation of nuclear histones in various tumor cell lines. This derivative showed marked in vivo antitumor activity against human tumors, acting through HDA inhibition and offering a novel chemotherapeutic strategy for cancers insensitive to traditional antitumor agents (A. Saito et al., 1999).

Chemical Sensing and Imaging

A fluorescent sensor based on a hybrid xanthene structure was designed for the detection of cysteine, demonstrating an ensemble-based mechanism that facilitates rapid, convenient, and selective detection in living tissues. This sensor shows how xanthene derivatives can be applied in chemical sensing and bioimaging, underlining their versatility in scientific research (Meng-Jiao Peng et al., 2020).

Synthesis of Fluorinated Compounds

Research on the synthesis of 2-Fluoro-1,4-benzoxazines and 2-Fluoro-1,4-benzoxazepin-5-ones explored the nucleophilic vinylic substitution reaction of gem-Difluoroenamides, illustrating the role of fluorinated compounds in the development of novel pharmaceuticals and agrochemicals. This study sheds light on the synthetic applications of fluorine in heterocyclic chemistry, demonstrating the importance of fluorinated derivatives in enhancing the properties of chemical compounds (Tamara Meiresonne et al., 2015).

Development of Novel Fluorescence Probes

The creation of novel fluorescence probes for the reliable detection of reactive oxygen species (ROS) and distinguishing specific species showcases the application of fluorescein derivatives in biological and chemical studies. These probes can selectively detect highly reactive oxygen species, such as hydroxyl radical and peroxidase intermediates, and have been applied in living cells to study the roles of ROS in various biological processes (Ken-ichi Setsukinai et al., 2003).